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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of

polyglycerin-6 (PG-6). It is designed to be a critical resource for researchers, scientists, and

professionals in drug development, offering detailed data, experimental protocols, and

conceptual visualizations to support research and formulation activities.

Polyglycerin-6 is a polyether polyol composed of six glycerol units, forming a versatile and

biocompatible polymer.[1] Its unique properties, including high hydrophilicity, numerous

hydroxyl groups for functionalization, and excellent biocompatibility, make it a valuable

excipient in pharmaceutical and cosmetic applications. This guide distinguishes between the

properties of the base polyglycerin-6 polymer and its commonly used fatty acid esters, which

function as non-ionic surfactants and emulsifiers.

Core Physicochemical Properties
The fundamental properties of polyglycerin-6 are summarized below. These values can be

influenced by the degree of polymerization and the presence of linear versus hyperbranched

structures.

Table 1: General Physicochemical Properties of
Polyglycerin-6
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Property Value Source(s)

Chemical Name Hexaglycerol [2]

CAS Number 36675-34-0 [1]

Molecular Formula C₁₈H₃₈O₁₃ [1]

Molecular Weight 462.5 g/mol [1]

Appearance
Colorless to light yellow,

viscous liquid
[3]

Density (at 20°C) 1.361 g/cm³ [2][4]

Boiling Point 711.9°C at 760 mmHg [4]

Flash Point 384.4°C [4]

Refractive Index 1.538 [4]

logP (n-octanol/water) -1.76 to -5.6 [2][4]

Water Solubility >1000 g/L [1]

Structural Impact on Physicochemical Properties:
Linear vs. Hyperbranched
Polyglycerin-6 can exist in different architectures, primarily linear and hyperbranched, which

significantly impact its physical and chemical behavior. Hyperbranched polyglycerol (HPG) has

a compact, globular structure with a high density of terminal hydroxyl groups, whereas linear

polyglycerin-6 has a simple, unbranched chain.[1][5]

Table 2: Comparison of Hyperbranched and Linear
Polyglycerin-6 Properties
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Property
Hyperbranched
Polyglycerin-6

Linear
Polyglycerin-6

Source(s)

Intrinsic Viscosity 4–7 mL·g⁻¹ 15–20 mL·g⁻¹ [1]

Water Solubility >400 mg/mL ~250 mg/mL [1]

Terminal OH Groups 18–22 per molecule 2 per molecule [1]

The lower intrinsic viscosity of hyperbranched structures is due to their globular shape and

reduced chain entanglement.[1] The significantly higher water solubility is attributed to the

numerous surface-exposed hydroxyl groups that readily form hydrogen bonds with water.[1]

Polyglycerin-6 Derivatives: Fatty Acid Esters
Polyglycerin-6 is often esterified with fatty acids to create non-ionic surfactants with a range of

Hydrophilic-Lipophilic Balance (HLB) values. These derivatives are widely used as emulsifiers

in formulations.

Table 3: Properties of Common Polyglyceryl-6 Esters
Derivative HLB Value Primary Function Source(s)

Polyglyceryl-6

Stearate
~9 O/W Emulsifier [6]

Polyglyceryl-6 Laurate 14.5
O/W Emulsifier,

Surfactant
[7]

Polyglyceryl-6 Oleate Not specified Emulsifier, Surfactant [8]

Polyglyceryl-6

Polyricinoleate
~3.0 W/O Emulsifier [9]

Detailed Experimental Protocols
Accurate characterization of polyglycerin-6 is essential for its effective application. The

following sections detail the standard methodologies for determining its key physicochemical

properties.
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Molecular Weight and Polydispersity Determination
Method: Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

Principle: GPC/SEC separates molecules based on their hydrodynamic volume in solution.

Larger molecules elute first, followed by smaller molecules. This allows for the determination of

number-average molecular weight (Mn), weight-average molecular weight (Mw), and the

polydispersity index (PDI = Mw/Mn).[6]

Protocol:

Sample Preparation: Dissolve the polyglycerin-6 sample completely in a suitable mobile

phase (e.g., tetrahydrofuran [THF] or an aqueous buffer). The solution must be filtered

through a microfilter (e.g., 0.45 µm) to remove any particulate matter.

Instrumentation: Utilize a GPC/SEC system equipped with a refractive index (RI) detector.

For more comprehensive data, multi-detector systems including light scattering and

viscometer detectors can be used.[6]

Column: Select a column set appropriate for the expected molecular weight range of the

polyglycerol.

Calibration: Construct a calibration curve using polymer standards of known molecular

weights (e.g., polystyrene or polyethylene glycol standards).

Analysis: Inject the prepared sample into the GPC/SEC system. The elution profile is

recorded by the detector.

Data Processing: The molecular weight distribution is calculated by comparing the retention

time of the sample to the calibration curve.[10]

Sample Preparation GPC/SEC Analysis Data Processing

Dissolve PG-6
in Mobile Phase

Filter Solution
(0.45 µm filter)

Ensure complete
dissolution Inject Sample

Separation in
GPC Column

Size-based
elution Detection

(RI Detector)

Measure
concentration Generate

Elution Profile
Compare with

Calibration Curve Calculate Mn, Mw, PDI
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Figure 1: Workflow for GPC/SEC analysis of Polyglycerin-6.

Viscosity Measurement
Method: Rotational or Differential Viscometry (e.g., ASTM D2196, ASTM D5225)

Principle: This method measures the resistance of the polyglycerin-6 solution to flow under a

defined shear rate. For polymers, solution viscosity is related to the average molecular size.

Protocol:

Solution Preparation: Prepare solutions of polyglycerin-6 at various known concentrations

in a suitable solvent (e.g., water).

Instrumentation: Use a calibrated rotational viscometer with an appropriate spindle or a

differential viscometer.

Temperature Control: Maintain a constant and recorded temperature throughout the

measurement, as viscosity is highly temperature-dependent.

Measurement: Measure the torque required to rotate the spindle at a constant speed within

the sample. For differential viscometers, the pressure drop across a capillary is measured

relative to the pure solvent.

Calculation: The instrument software typically calculates the dynamic viscosity in mPa·s. For

polymers, results can be expressed as specific, intrinsic, or relative viscosity.[11]

Solubility Determination
Method: Modified Shake-Flask Method

Principle: This method determines the saturation concentration of polyglycerin-6 in a given

solvent at a specific temperature.

Protocol:
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Sample Addition: Add an excess amount of polyglycerin-6 to a known volume of the solvent

(e.g., water, ethanol) in a sealed flask.

Equilibration: Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached. The process can be accelerated by a heating and

cooling cycle, where the sample is heated to increase dissolution and then cooled to the

target temperature to allow equilibration.

Phase Separation: After equilibration, allow any undissolved solute to settle. Centrifugation

can be used to ensure clear separation of the saturated solution.

Quantification: Carefully withdraw a known volume of the supernatant. Analyze the

concentration of dissolved polyglycerin-6 using a suitable analytical technique (e.g.,

gravimetric analysis after solvent evaporation, refractive index, or a specific chromatographic

method).

Hydrophilic-Lipophilic Balance (HLB) Value
Determination
Principle: The HLB value is an empirical scale that indicates the degree of hydrophilicity or

lipophilicity of a surfactant. For non-ionic surfactants like polyglyceryl esters, it can be

calculated or determined experimentally.

Experimental Method (Emulsion Stability):

Prepare Emulsifier Blends: Prepare a series of blends of the test surfactant (e.g.,

polyglyceryl-6 stearate) with another surfactant of a known, different HLB value, creating a

range of intermediate HLB values.

Formulate Emulsions: For each blend, prepare a standard oil-in-water (O/W) or water-in-oil

(W/O) emulsion with a specific oil phase.

Observe Stability: Store the emulsions and observe their stability over time. Indicators of

instability include creaming, coalescence, and phase separation.

Determine Optimal HLB: The HLB of the blend that produces the most stable emulsion

corresponds to the required HLB of the oil phase and is a good approximation of the test
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surfactant's HLB.

Calculation Method (Griffin's Method for Non-ionic Surfactants): The HLB value can be

calculated using the formula: HLB = 20 * (Mh / M) Where:

Mh is the molecular mass of the hydrophilic portion of the molecule (the polyglycerin-6
head).

M is the total molecular mass of the molecule.[1]

Role in Drug Delivery Systems
Polyglycerin-6 and its derivatives are increasingly used in advanced drug delivery systems,

particularly for the formulation of nanoemulsions and nanoparticles. Their biocompatibility and

ability to act as emulsifiers and stabilizers are key to these applications. Hyperbranched

polyglycerol (HPG) is especially noted for its potential to provide superior surface coating for

nanoparticles compared to PEG, offering longer blood circulation times and reduced liver

accumulation.[12]
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Figure 2: Role of Polyglycerin-6 esters in nanoemulsion-based drug delivery.

Conclusion
Polyglycerin-6 is a highly versatile polymer with a range of physicochemical properties that

can be tailored through control of its molecular architecture (linear vs. hyperbranched) and by

chemical modification, such as esterification. Its high water solubility, biocompatibility, and

functionalizability make it an excellent candidate for various applications in drug development,

from a simple humectant to a critical component in advanced nanocarrier systems. This guide
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provides the foundational data and methodologies necessary for scientists and researchers to

effectively characterize and utilize polyglycerin-6 and its derivatives in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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